Towards a general triple helix mediated DNA recognition scheme

Chemical Society Reviews Pub Date: DOI: 10.1039/CS9972600063

Abstract

This review describes new perspectives offered by the synthesis of non-natural nucleosides to overcome current limitations and extend the triplex-mediated DNA recognition scheme to any sequence. Alternate strand purine binding, direct pyrimidine recognition, and binding to the whole base-pair are described. The review highlights structural requirements to the design of modified nucleosides, as well as perturbing events such as tautomeric ambiguity and intercalation for the extended heterocyclic bases.

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